2-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-(2-methoxyphenyl)-6-phenylnicotinonitrile
Overview
Description
2-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-(2-methoxyphenyl)-6-phenylnicotinonitrile is a useful research compound. Its molecular formula is C27H19BrN2O2S and its molecular weight is 515.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 514.03506 g/mol and the complexity rating of the compound is 683. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
Compounds featuring bromophenyl, methoxyphenyl, and thiophene groups are frequently synthesized and characterized for their unique properties. For instance, novel synthetic routes have been explored to create derivatives with potential for pharmacological activity, including antimicrobial agents and materials with specific electronic or optical properties (Chapman et al., 1973); (Benneche et al., 2011). These efforts often aim to enhance the understanding of structure-activity relationships and optimize the properties of the compounds for specific applications.
Antimicrobial Activity
Research into the antimicrobial activity of newly synthesized compounds is a common theme, with many studies aiming to identify new agents with efficacy against a range of bacterial and fungal pathogens. For example, compounds incorporating bromo, thiophene, and methoxy groups have been evaluated for their potential to inhibit bacterial growth and biofilm formation, suggesting the relevance of these structural motifs in designing new antimicrobial strategies (Bogdanowicz et al., 2013).
Materials Science and Molecular Electronics
In the field of materials science and molecular electronics, compounds with specific structural features are synthesized for their promising electronic and photophysical properties. These materials are studied for their potential in applications such as light-emitting diodes, solar cells, and sensors. The synthesis and characterization of such compounds, including their optical properties and solid-state emission, are crucial steps in developing new materials for electronic applications (Li et al., 2002).
Properties
IUPAC Name |
2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-6-phenylpyridine-3-carbonitrile | |
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InChI |
InChI=1S/C27H19BrN2O2S/c1-32-26-10-6-5-9-21(26)22-15-24(18-7-3-2-4-8-18)30-27(23(22)16-29)33-17-25(31)19-11-13-20(28)14-12-19/h2-15H,17H2,1H3 | |
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InChI Key |
ZXYMQVIGYALKSX-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC=CC=C1C2=CC(=NC(=C2C#N)SCC(=O)C3=CC=C(C=C3)Br)C4=CC=CC=C4 | |
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Molecular Formula |
C27H19BrN2O2S | |
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Molecular Weight |
515.4 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Retrosynthesis Analysis
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